Cas no 25697-57-8 (Benzenemethanethiol,3-chloro-)
Benzenemethanethiol,3-chloro- structure
Product Name:Benzenemethanethiol,3-chloro-
CAS No:25697-57-8
MF:C7H7ClS
MW:158.648479700089
MDL:MFCD00068526
CID:242175
PubChem ID:11105642
Update Time:2025-07-30
Benzenemethanethiol,3-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanethiol,3-chloro-
- (3-Chlorophenyl)methanethiol
- EN300-55076
- Benzenemethanethiol, 3-chloro-
- GEO-00766
- 25697-57-8
- DTXSID901309941
- AM100584
- 3-chloro-benzenemethanethiol
- BS-27831
- 3-Chlorobenzyl mercaptan
- 3-Chlorobenzenemethanethiol
- MFCD00068526
- SCHEMBL1145832
- m-chlorobenzylmercaptan
- AKOS000169597
- KDLSTBYZKATUIM-UHFFFAOYSA-N
-
- MDL： MFCD00068526
- Inchi： 1S/C7H7ClS/c8-7-3-1-2-6(4-7)5-9/h1-4,9H,5H2
- InChI Key： KDLSTBYZKATUIM-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)CS
Computed Properties
- Exact Mass: 157.996
- Monoisotopic Mass: 157.996
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 25.3A^2
Experimental Properties
- Density: 1.2
- Boiling Point: 217.9 °C at 760 mmHg
- Flash Point: 87.6 °C
- Refractive Index: 1.600
- PSA: 25.30000
- LogP: 3.06190
Benzenemethanethiol,3-chloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB434764-1 g |
(3-Chlorophenyl)methanethiol |
25697-57-8 | 1g |
€561.60 | 2023-07-18 | ||
| Ambeed | A355406-1g |
(3-Chlorophenyl)methanethiol |
25697-57-8 | 95+% | 1g |
$808.0 | 2024-04-20 | |
| Enamine | EN300-55076-0.05g |
(3-chlorophenyl)methanethiol |
25697-57-8 | 93% | 0.05g |
$69.0 | 2023-02-10 | |
| Enamine | EN300-55076-0.1g |
(3-chlorophenyl)methanethiol |
25697-57-8 | 93% | 0.1g |
$103.0 | 2023-02-10 | |
| Enamine | EN300-55076-0.25g |
(3-chlorophenyl)methanethiol |
25697-57-8 | 93% | 0.25g |
$149.0 | 2023-02-10 | |
| Enamine | EN300-55076-0.5g |
(3-chlorophenyl)methanethiol |
25697-57-8 | 93% | 0.5g |
$284.0 | 2023-02-10 | |
| Enamine | EN300-55076-1.0g |
(3-chlorophenyl)methanethiol |
25697-57-8 | 93% | 1.0g |
$385.0 | 2023-02-10 | |
| Enamine | EN300-55076-2.5g |
(3-chlorophenyl)methanethiol |
25697-57-8 | 93% | 2.5g |
$754.0 | 2023-02-10 | |
| Enamine | EN300-55076-5.0g |
(3-chlorophenyl)methanethiol |
25697-57-8 | 93% | 5.0g |
$1115.0 | 2023-02-10 | |
| Enamine | EN300-55076-10.0g |
(3-chlorophenyl)methanethiol |
25697-57-8 | 93% | 10.0g |
$1654.0 | 2023-02-10 |
Benzenemethanethiol,3-chloro- Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
25697-57-8 (Benzenemethanethiol,3-chloro-) Related Products
- 23566-23-6(Benzene,1,1'-[thiobis(methylene)]bis[4-chloro-)
- 17799-02-9((2,5-Dichlorophenyl)methanethiol)
- 36480-40-7(3,4-Dichlorobenzyl mercaptan)
- 6258-66-8(4-Chlorobenzyl mercaptan)
- 5925-82-6(Benzene,1-chloro-4-[(methylthio)methyl]-)
- 7139-87-9((2,3,4,5,6-pentachlorophenyl)methanethiol)
- 64215-09-4(Thiocyanic acid, (3-chlorophenyl)methyl ester)
- 39718-00-8(2-Chlorobenzyl Mercaptan)
- 7693-40-5(Benzene, 1-chloro-4-[[(phenylmethyl)thio]methyl]-)
- 2082-67-9(3,4-dichlorobenzyl Thiocyanate)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
